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Compound of Interest

Compound Name: N-Benzylideneaniline

Cat. No.: B3420153

This document provides essential safety and logistical information for the proper disposal of N-
Benzylideneaniline, tailored for researchers, scientists, and drug development professionals.
The following procedures are designed to ensure safe handling and compliance with
hazardous waste regulations.

Immediate Safety and Hazard Information

N-Benzylideneaniline is classified as a hazardous substance that causes skin and eye
irritation and may cause respiratory irritation.[1][2][3][4] It is harmful if swallowed and has
limited evidence of carcinogenic effects.[2] As a combustible solid, its dust can form explosive
mixtures in the air.[2] It is crucial to prevent its release into the environment as it is considered
highly hazardous to aquatic life.[5]

Key Safety Data

All personnel handling N-Benzylideneaniline waste must be familiar with its properties and
hazards.
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Property Data Citation
Physical State Solid, powder [3]
Appearance Light yellow [31[4]
CAS Number 538-51-2 [11[3]
Molecular Formula C13H11N [31[4]
Molecular Weight 181.24 g/mol [31[4]
Melting Point 52-54°C/125.6-129.2 °F [31[4]
Boiling Point 300 °C /572 °F [3][4]
Flash Point > 110 °C /> 230 °F [3][4]

Hazard Classifications

Skin Irritant 2, Eye Irritant 2,
STOT SE 3 (Respiratory)

[4]

Hazard Statements

H315 (Causes skin irritation),
H319 (Causes serious eye
irritation), H335 (May cause

respiratory irritation)

[3]4]

Incompatibilities

Oxidizing agents

[1]14]

Hazardous Decomposition

Carbon monoxide (CO),
Carbon dioxide (C0O2),
Nitrogen oxides (NOXx)

[11(31[4]

Procedural Guide for Disposal

Adherence to these step-by-step procedures is mandatory for ensuring safety and regulatory

compliance.

Step 1: Personal Protective Equipment (PPE)

Before handling N-Benzylideneaniline waste, all personnel must wear appropriate PPE to

prevent exposure.[2]
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e Hand Protection: Wear protective gloves (e.g., Nitrile rubber).[3][4]

o Eye Protection: Use safety goggles or a face shield that complies with European Standard
EN166 or OSHA regulations in 29 CFR 1910.133.[1][3]

» Skin and Body Protection: Wear a lab coat or appropriate protective clothing to prevent skin
exposure.[1][3]

» Respiratory Protection: For large quantities or when dust may be generated, use a
NIOSH/MSHA or European Standard EN 136 approved respirator.[3]

Step 2: Waste Segregation and Collection
Proper segregation prevents hazardous reactions and ensures correct disposal.[5]

o Designate a Waste Stream: Classify N-Benzylideneaniline and any materials contaminated
with it (e.g., gloves, filter paper, empty containers) as hazardous chemical waste.[3][4]

o Use Compatible Containers: Collect solid waste in a sturdy, leak-proof container with a
secure lid.[6][7] The container must be made of a material that does not react with the
chemical.[5] If using the original product container, ensure it is in good condition.[8]

e Avoid Mixing: Never mix N-Benzylideneaniline waste with incompatible materials,
particularly oxidizing agents, acids, or bases.[1][7]

Step 3: Labeling and Storage
Accurate labeling and proper storage are critical for safety and regulatory compliance.

» Labeling: Affix a completed hazardous waste label to the container.[6] The label must
include:

o The words "Hazardous Waste".[7]
o The full chemical name: "N-Benzylideneaniline".[7]

o Associated hazards (e.g., Irritant, Combustible).[7]
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o The date the container becomes full.[7]

e Storage:

[e]

Keep the waste container tightly sealed at all times, except when adding waste.[2][7][9]

o

Store the container in a designated and secure Satellite Accumulation Area (SAA), such
as a chemical fume hood or a secondary containment bin.[6][7]

o

Ensure the storage area is cool, dry, and well-ventilated, away from heat sources.[1][5]

[¢]

Do not store more than 10 gallons of hazardous waste in your lab.[6]
Step 4: Handling Spills and Contamination
In case of a spill, act immediately to contain and clean the material.
e Minor Spills (Solid):
o Avoid breathing dust.[1]

o Use dry clean-up methods; sweep or vacuum the material.[2] A vacuum cleaner must be
fitted with a HEPA filter.[2]

o To prevent dust generation, you may lightly dampen the material with water before
sweeping.[2]

o Place all contaminated materials and cleanup debris into a labeled hazardous waste
container.[2]

o Major Spills:

o Alert personnel in the area and contact your institution's Environmental Health & Safety
(EHS) department immediately.[2][6]

o Control personal contact by wearing the appropriate PPE.[2]

o Prevent the spillage from entering drains or waterways.[2]
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Step 5: Final Disposal
Final disposal must be handled by qualified personnel or a licensed contractor.

e Do Not Dispose in Regular Trash or Sewer: It is prohibited to dispose of N-
Benzylideneaniline in the regular trash or down the drain.[1][5][6] Evaporation is not an
acceptable method of disposal.[7][8]

» Arrange for Pickup: Once the waste container is full (not exceeding 90% capacity), arrange
for its collection.[9] Contact your institution's EHS or a licensed hazardous waste disposal
company to schedule a pickup.[5][6]

o Consult Regulations: Chemical waste generators are responsible for ensuring complete and
accurate classification and disposal according to local, regional, and national hazardous
waste regulations.[1]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of N-
Benzylideneaniline.
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N-Benzylideneaniline Disposal Workflow
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Caption: Workflow for the safe disposal of N-Benzylideneaniline waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. fishersci.com [fishersci.com]
. datasheets.scbt.com [datasheets.scbt.com]

. assets.thermofisher.com [assets.thermofisher.com]

. collectandrecycle.com [collectandrecycle.com]

1
2
3

e 4. fishersci.at [fishersci.at]
5
6. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
7

. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

o 8. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

e 9. ethz.ch [ethz.ch]

 To cite this document: BenchChem. [Proper Disposal of N-Benzylideneaniline: A Step-by-
Step Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3420153#n-benzylideneaniline-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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